2-Amino-5-nitrophenol

• IUPAC Name: 2-amino-5-nitrophenol
• InChI: InChI=1S/C6H6N2O3/c7-5-2-1-4(8(10)11)3-6(5)9/h1-3,9H,7H2
• InChI Key: DOPJTDJKZNWLRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])O)N
• Molecular Formula: C6H6N2O3
• DSSTOX Substance ID: DTXSID1020063
• Molecular Weight: 154.12 g/mol
• Physical Description: 2-amino-5-nitrophenol appears as brown amorphous granules or powder. Melting point 198-202 °C., Olive-brown, brown, or orange solid; [HSDB] Green crystalline solid; [MSDSonline]
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992), Slightly soluble in water, Soluble in ethanol, acetone, and benzene, Soluble in deuterated DSMO
• Vapor Pressure: 0.0000352 [mmHg]
• Color/Form: Olive-brown, brown to orange crystalline solid, Orange needles when recrystallized from water
• CAS RN: 121-88-0
• Melting Point: 388 to 396 °F (decomposes) (NTP, 1992), 205.8 °C

Description

2-Amino-5-nitrophenol appears as brown amorphous granules or powder. It is a member of 3-nitrophenols.

Synthesis Analysis

2-Amino-5-nitrophenol was synthesized using o-aminophenol and urea as raw materials through cyclocondensation, nitration, and alkaline hydrolysis in turn. The overall yield was 80%. The optimum conditions are as follows. In cyclocondensation, o-aminophenol and urea (molar ratio 1.00: 1.05) reacted at 115°C for 1.5 h. Nitration was carried out at 40°C for 2 h with HNO3 and H2SO4, and alkaline hydrolysis at 105°C for 2.5 h.

Molecular Structure Analysis

The molecular formula of 2-Amino-5-nitrophenol is C6H6N2O3. The molecular weight is 154.12 g/mol.

Chemical Reactions Analysis

2-Amino-5-nitrophenol is a reducing agent. It reacts slowly with oxygen in the air at room temperature.

Physical And Chemical Properties Analysis

2-Amino-5-nitrophenol has a melting point of 198-202 °C. It is stable at temperatures up to 140°F for two weeks when kept in the dark and under nitrogen. It is also stable under nitrogen for up to 24 weeks at 77°F.

Scientific Research Applications

Hair Dye Ingredient

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Analytical Method Development

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Dermal Absorption Study

. This study provides valuable information on the dermal absorption rate of 2-Amino-5-nitrophenol, which is important for understanding its potential effects on human health.

Synthesis of Hydrazine Carboxamides

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Synthesis of Benzoxazinones

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Oxidative DNA Damage Study

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Safety and Hazards

2-Amino-5-nitrophenol is incompatible with strong oxidizing agents. It is recommended to wear personal protective equipment/face protection, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation. It should be kept in a dry, cool, and well-ventilated place, and the container should be kept tightly closed.

Mechanism of Action

Target of Action

The primary target of 2-Amino-5-nitrophenol is DNA, specifically at thymine and guanine residues . It is also suggested that the compound may have an effect on the respiratory system .

Mode of Action

2-Amino-5-nitrophenol, along with other nitro-aminophenols, has been found to induce copper (II)-dependent DNA cleavage . This suggests that the compound interacts with DNA in the presence of copper ions, leading to breaks in the DNA strands.

Biochemical Pathways

It is known that the compound can cause oxidative dna damage in a metal-mediated process . This suggests that 2-Amino-5-nitrophenol may be involved in redox reactions and could potentially affect pathways related to DNA repair and cell cycle regulation.

Pharmacokinetics

It is known that the compound is solid at room temperature , which could influence its absorption, distribution, metabolism, and excretion (ADME) properties

Result of Action

The primary result of the action of 2-Amino-5-nitrophenol is DNA damage, specifically at thymine and guanine residues . This DNA damage can lead to mutations and potentially contribute to carcinogenesis. The compound has been used in the synthesis of various biologically and pharmacologically active molecules .

Action Environment

The action of 2-Amino-5-nitrophenol can be influenced by environmental factors. For example, the compound’s DNA-damaging effects are dependent on the presence of copper ions . Additionally, the compound is sensitive to prolonged exposure to air , which could affect its stability and efficacy. The compound is also insoluble in water , which could influence its distribution in the environment and within the body.

Synthesis routes and methods I

Procedure details

A solution of 0.18 mol (30 g) of 3,4-methylenedioxynitrobenzene in a mixture of 240 ml of 28% strength ammonia solution and 240 ml of diethylene glycol dimethyl ether is heated at 100° C. for 28 hours in an autoclave. After cooling, 480 ml of water are added. The unreacted initial product precipitates. It is recovered by filtration and the filtrate is then neutralised with hydrochloric acid. After filtration, the filtrate is extracted with ethyl acetate. The ethyl acetate is driven off in vacuo. The residue is treated with 25 ml of acetic anhydride and then kept in a boiling water-bath for 30 minutes. After cooling, the expected product is isolated in the form of the acetyl derivative. This acetyl derivative is hydrolysed with 45 ml of hydrochloric acid of density 1.17, at 90° C. for one hour. After dilution and neutralisation of the solution containing hydrochloric acid, 2-amino-5-nitrophenol is isolated by filtration. Melting point=207° C.

Synthesis routes and methods II

Procedure details

44.0 Parts of the 1:1 chromium complex (obtained by the known process and containing 1 atom of chromium for each molecule of monoazo dyestuff) of the azo dyestuff from diazotised 5-nitro-2-amino-1-hydroxybenzene and 1-phenyl-3-sulphomethyl-5-pyrazolone are stirred together in 1000 parts of hot water with 33.9 parts of the monoazo dyestuff obtained by the known process from diazotised 5-nitro-2-amino-1-hydroxybenzene and 1-phenyl-3-methyl-5-pyrazolone. The suspension is adjusted to a pH of 7 to 8 by addition of 20 parts by volume of concentrated sodium hydroxide solution and subsequently stirred at 90°-95° C. until both starting dyestuffs can no longer be detected. The unitary chromium mixed complex present in the clear solution is precipitated by addition of sodium chloride, isolated by filtration, washed with sodium chloride solution, and then dried in vacuo. After it has been ground, the dyestuff is in the form of a red, readily water-soluble powder and from a bath containing ammonium sulphate dyes wool or polyamide fibres in full red shades with good fastness properties. It has the following constitution: ##STR12##

Q & A

Q1: What is the molecular formula and weight of 2-Amino-5-nitrophenol?

A1: The molecular formula of 2-Amino-5-nitrophenol is C₆H₆N₂O₃, and its molecular weight is 154.12 g/mol. []

Q2: What spectroscopic data is available for 2-Amino-5-nitrophenol?

A2: Research articles report data from various spectroscopic techniques used to characterize 2-Amino-5-nitrophenol, including:* IR spectroscopy: Provides information about the functional groups present in the molecule, such as the presence of amino, nitro, and hydroxyl groups. [, , , ]* NMR spectroscopy (¹H, ¹³C, ¹⁵N): Offers insights into the structure and bonding environment of atoms within the molecule. [, ]* Mass spectrometry (FAB-MS): Determines the molecular weight and fragmentation pattern of the compound. [, ]* UV spectroscopy: Characterizes the electronic transitions within the molecule and provides information about its light absorption properties. []

Q3: What are the primary applications of 2-Amino-5-nitrophenol?

A3: 2-Amino-5-nitrophenol is primarily used as a colorant in semi-permanent hair dyes [, , ] and as an intermediate in the manufacturing of azo dyes for various applications, including synthetic resins, lacquers, and wood stains. []

Q4: How does the structure of 2-Amino-5-nitrophenol relate to its colorant properties?

A4: 2-Amino-5-nitrophenol belongs to a class of compounds known as nitrophenols. The presence of the nitro group (-NO₂) and the amino group (-NH₂) conjugated to the aromatic ring system allows for extended electron delocalization, resulting in absorption of light in the visible region and imparting color. []

Q5: Is 2-Amino-5-nitrophenol mutagenic?

A5: Studies have shown that 2-Amino-5-nitrophenol exhibits mutagenic activity in several Salmonella typhimurium strains, both with and without metabolic activation. [, , , ] It has also been shown to induce chromosomal aberrations and sister chromatid exchanges in cultured Chinese hamster ovary cells. []

Q6: Are there any concerns regarding the safety of 2-Amino-5-nitrophenol in hair dyes?

A6: While 2-Amino-5-nitrophenol is permitted for use in hair dyes at specific concentrations, its safety profile has been a subject of ongoing research. Concerns stem from its mutagenic potential and observed carcinogenic effects in certain animal studies. [, , , ]

Q7: What are the potential dermal absorption characteristics of 2-Amino-5-nitrophenol?

A7: Research has focused on understanding the dermal absorption of 2-Amino-5-nitrophenol under oxidative conditions, which are relevant to its use in hair dyes. [] This research is essential for assessing potential systemic exposure from hair dye application.

Q8: What other toxicological effects have been associated with 2-Amino-5-nitrophenol?

A8: Studies in pregnant rats have revealed potential adverse effects on the cornea and crystalline lenses of neonates exposed to 2-Amino-5-nitrophenol during gestation. [, ] These findings highlight the importance of further investigating the potential for developmental toxicity.

Q9: How is 2-Amino-5-nitrophenol synthesized?

A9: A common synthetic route involves the nitration of o-aminophenol, followed by separation of the desired isomer. Alternative approaches, such as using urea as a starting material, have also been explored. []

Q10: Can you elaborate on the reaction of 2-Amino-5-nitrophenol with α-ketoacids and esters?

A10: These reactions have been investigated for the synthesis of fluorescent dyes within the 1,4-benzoxazinone series. [] Depending on the specific reagents and reaction conditions, various products can be obtained, including benzoxazinones, benzoxazolines, imines, and amides. []

Q11: How does 2-Amino-5-nitrophenol react with chloranil?

A11: The reaction of 2-Amino-5-nitrophenol with chloranil has been explored for the synthesis of 3-amino-6,13-dichloro-10-nitrotriphenodioxazine, a potential NLO (nonlinear optical) dye. [] The reaction proceeds via the formation of 7-acetamido-1,2,4-trichloro-3H-phenoxazin-3-one as an intermediate. []

Q12: What analytical techniques are used to determine the presence of 2-Amino-5-nitrophenol in hair dyes?

A12:
High-performance liquid chromatography (HPLC): A widely used technique for separating and quantifying 2-Amino-5-nitrophenol and other aminophenols in hair dyes. [, , , ] Different detection methods, such as UV-Vis and mass spectrometry, can be coupled with HPLC for enhanced sensitivity and selectivity. * Liquid chromatography-mass spectrometry (LC-MS): This hyphenated technique provides high sensitivity and selectivity, enabling the identification and quantification of 2-Amino-5-nitrophenol even at trace levels in complex matrices like hair dyes. [, ] * Gas chromatography-mass spectrometry (GC-MS):* Useful for analyzing volatile and semi-volatile components of hair dyes, including solvents and some dye molecules. While 2-Amino-5-nitrophenol itself may not be directly analyzed by GC-MS due to its relatively low volatility, this technique can be helpful in characterizing the overall composition of the hair dye formulation. []

Q13: What challenges are associated with analyzing 2-Amino-5-nitrophenol in hair dyes?

A13: The complex matrix of hair dyes, which often contains numerous other ingredients like surfactants, polymers, and pigments, can pose challenges for accurate and reliable analysis. [] Method development and validation must address potential interferences from these components to ensure accurate quantification of 2-Amino-5-nitrophenol.

Q14: Are there any established regulatory guidelines for the analysis of 2-Amino-5-nitrophenol in consumer products?

A14: Yes, regulatory agencies worldwide, including the European Union's Scientific Committee on Consumer Safety (SCCS) and the United States Food and Drug Administration (FDA), have established guidelines and limits for the content of certain hair dye ingredients, including 2-Amino-5-nitrophenol, in cosmetic products. [, ] These regulations aim to minimize potential risks to human health.

Q15: Can 2-Amino-5-nitrophenol be catalytically reduced?

A15: Yes, 2-Amino-5-nitrophenol can be catalytically reduced to produce 4-Amino-3-hydroxyacetanilide, a valuable pharmaceutical intermediate. [] This reaction is typically carried out using a metal catalyst, such as palladium on carbon, and hydrogen gas.

Q16: Are there any studies on the environmental impact of 2-Amino-5-nitrophenol?

A16: While specific research on the environmental fate and effects of 2-Amino-5-nitrophenol might be limited, it is essential to consider its potential for release into the environment during manufacturing, use, and disposal of hair dyes. Strategies for mitigating any negative environmental impacts, such as wastewater treatment and responsible disposal practices, are crucial. []